Cas no 1131588-16-3 (3-Iodo-4-(pyrrolidin-1-yl)benzoic acid)

• Product Name: 3-Iodo-4-(pyrrolidin-1-yl)benzoic acid
• CAS No: 1131588-16-3
• MF: C₁₁H₁₂INO₂
• MW: 317.122955322266
• MDL: MFCD11110776
• CID: 1011076
• PubChem ID: 44828856
• Update Time: 2025-04-20

3-Iodo-4-(pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(pyrrolidin-1-yl)benzoic acid
• 3-iodo-4-pyrrolidin-1-ylbenzoic acid
• 1131588-16-3
• AKOS015855949
• DTXSID40660945
• 3-iodo-4-(pyrrolidin-1-yl)benzoicacid
• A802827
• DB-057917
• 3-iodo-4-pyrrolidin-1-yl-benzoic acid

• MDL： MFCD11110776
• Inchi： 1S/C11H12INO2/c12-9-7-8(11(14)15)3-4-10(9)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key： HEJDNUMEEPEOLR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1N1CCCC1

Computed Properties

• Exact Mass: 316.99128g/mol
• Monoisotopic Mass: 316.99128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų